Caffeic acid-pYEEIE

• Molecular Formula: C39H50N5O19P
• Molecular Weight: 923.8 g/mol
• InChI: InChI=1S/C39H50N5O19P/c1-3-20(2)34(38(57)43-26(39(58)59)12-17-33(52)53)44-36(55)25(11-16-32(50)51)41-35(54)24(10-15-31(48)49)42-37(56)27(18-21-4-8-23(9-5-21)63-64(60,61)62)40-30(47)14-7-22-6-13-28(45)29(46)19-22/h4-9,13-14,19-20,24-27,34,45-46H,3,10-12,15-18H2,1-2H3,(H,40,47)(H,41,54)(H,42,56)(H,43,57)(H,44,55)(H,48,49)(H,50,51)(H,52,53)(H,58,59)(H2,60,61,62)
• InChIKey: OLKLXQPYJYPETQ-UHFFFAOYSA-N

Caffeic acid-pYEEIE: High-Affinity SH2 Ligand

Caffeic acid-pYEEIE (CAS: 507471-72-9) is a synthetic phosphopeptide conjugate consisting of the pentapeptide sequence pYEEIE (phosphotyrosine-glutamic acid-glutamic acid-isoleucine-glutamic acid) with a caffeic acid moiety appended to its N-terminus . It is a well-characterized ligand for the Src homology 2 (SH2) domain of Src family kinases (SFKs), including Src, Lck, and Fyn [1]. Its design enhances binding affinity compared to its unmodified core peptide, Ac-pYEEIE, making it a potent probe for studying protein-protein interactions mediated by SH2 domains . This compound is available from multiple suppliers for laboratory research use only, typically with a purity of ≥95% as determined by HPLC .

Ligand Type

Non-phosphopeptide SH2 domain ligand with caffeic acid cap

Target Engagement

Reported high-affinity binding for Src-family SH2 (Lck, Src, Fyn)

Assay Compatibility

ELISA, FP, SPR, and targeted delivery construct research

• [1] Park SH, Won J, Lee KH. Design and characterization of non-phosphopeptide inhibitors for Src family SH2 domains. Bioorg Med Chem Lett. 2002 Oct 7;12(19):2711-4. View Source

Caffeic acid-pYEEIE: Non-Substitutable in SH2 Assays

Generic substitution of Caffeic acid-pYEEIE with its simpler, acetylated core peptide Ac-pYEEIE or other basic phosphopeptides fails because the caffeic acid moiety confers a substantial and quantifiable gain in binding affinity for Src family SH2 domains . This structural modification is not arbitrary; it is a critical design feature that enhances molecular recognition. Substituting with a compound lacking this N-terminal aromatic cap, such as Ac-pYEEIE, results in a 30-fold loss in binding activity, directly compromising the sensitivity and accuracy of competitive binding assays or pull-down experiments [1]. This performance gap means that Ac-pYEEIE requires significantly higher concentrations to achieve comparable target engagement, which can lead to off-target effects or solubility limitations, thereby invalidating experiments designed around the high affinity of Caffeic acid-pYEEIE [2].

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Simpler phosphopeptide analogs (e.g., pYEEI, Ac-pYEEIE) may exhibit substantially lower target engagement, requiring higher concentrations and increasing off-target binding risk.

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Non-phosphorylated analogs (e.g., caffeic acid-DOPA-EEIE) lose critical phosphotyrosine interaction, leading to drastically reduced binding and altered SAR interpretation.

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Caffeic acid moiety is structurally critical; replacement with simpler caps may not replicate affinity enhancement, limiting direct substitution without validation.

• [1] Park SH, Won J, Lee KH. Design and characterization of non-phosphopeptide inhibitors for Src family SH2 domains. Bioorg Med Chem Lett. 2002 Oct 7;12(19):2711-4. View Source
• [2] Cellmano. Ac-pYEEIE (P-2104). View Source

Caffeic acid-pYEEIE: Comparative Performance Evidence

Binding Affinity Advantage vs. Ac-pYEEIE

The caffeic acid N-terminal modification on the pYEEIE peptide backbone results in a dramatic increase in binding affinity for the Src SH2 domain compared to the acetylated form, Ac-pYEEIE. This is evidenced by a direct head-to-head comparison in a competitive ELISA assay . Caffeic acid-pYEEIE exhibits an IC50 value of 42 nM for the Src SH2 domain, which is approximately 30-fold more potent than Ac-pYEEIE, which has an IC50 of 1.35 µM for the same target in a similar assay context [1]. This quantifiable difference underscores the importance of the caffeic acid moiety for high-affinity interactions [2].

Affinity vs. Ac-pYEEIE

Head-to-head

IC50 = 42 nM

~30-fold higher binding activity

Supports higher-sensitivity assay design

ELISA, GST-Lck-SH2 domain

Evidence Dimension	Binding Affinity for Src SH2 domain
Target Compound Data	IC50 = 42 nM
Comparator Or Baseline	Ac-pYEEIE, IC50 = 1.35 µM (1350 nM)
Quantified Difference	~32-fold higher affinity for Caffeic acid-pYEEIE
Conditions	In vitro, competitive ELISA against the Src SH2 domain

Why This Matters

This 30-fold affinity difference is critical for experimental design; selecting Ac-pYEEIE would require 30 times more material to achieve the same level of target engagement, increasing cost, potential off-target effects, and the risk of experimental failure.

• [1] Cellmano. Ac-pYEEIE (P-2104). View Source
• [2] Park SH, Won J, Lee KH. Design and characterization of non-phosphopeptide inhibitors for Src family SH2 domains. Bioorg Med Chem Lett. 2002 Oct 7;12(19):2711-4. View Source

Affinity Drop with Non-Phosphorylated Analog

Caffeic acid-pYEEIE demonstrates a binding profile across several Src family kinase (SFK) SH2 domains, quantified through ELISA-based assays. While often reported as a single IC50 value, a more granular view reveals its affinity for different SFK members [1]. It shows the highest affinity for GST-Lck-SH2, with an IC50 of 12.3 µM, followed by GST-Src-SH2 with an IC50 of 64 nM, and GST-Fyn-SH2 with an IC50 of 84 nM [1][2]. This data provides a critical baseline for researchers designing experiments involving these specific kinases, allowing for more accurate calculation of required concentrations and prediction of potential cross-reactivity within the SFK family [1].

Non-phospho analog comparison

Cross-study

Caffeic acid-pYEEIE: high affinity

Caffeic acid-DOPA-EEIE: >20-fold decrease vs. Ac-pYEEIE

Phosphotyrosine is essential for binding; DOPA analogs cannot substitute

ELISA assay

Evidence Dimension	Binding Affinity for SH2 domains of different SFKs
Target Compound Data	IC50: Lck-SH2 = 12.3 µM; Src-SH2 = 64 nM; Fyn-SH2 = 84 nM
Comparator Or Baseline	Lck-SH2 (GST fusion) vs. Src-SH2 (GST fusion) vs. Fyn-SH2 (GST fusion)
Quantified Difference	Highest affinity for Src-SH2 (64 nM), lowest for Lck-SH2 (12.3 µM) in these specific assays.
Conditions	In vitro, ELISA using GST-fused SH2 domains

Why This Matters

This quantitative selectivity profile is essential for procurement decisions in kinase research. It allows scientists to choose Caffeic acid-pYEEIE over a broader, less-characterized SH2 inhibitor, ensuring that their experimental system is interrogated with a tool of known and quantified cross-reactivity.

• [1] BindingDB. BDBM50118655 CHEMBL432649::Ca-pYEEIE. View Source
• [2] Park SH, Won J, Lee KH. Design and characterization of non-phosphopeptide inhibitors for Src family SH2 domains. Bioorg Med Chem Lett. 2002 Oct 7;12(19):2711-4. View Source

Pan-Src SH2 Domain Affinity

The phosphate group on the tyrosine residue (pY) is an absolute requirement for high-affinity binding of Caffeic acid-pYEEIE to SH2 domains. This is demonstrated by the synthesis and evaluation of analogs where the phosphotyrosine is replaced with unphosphorylated tyrosine (Y) or the mimetic 3,4-dihydroxyphenylalanine (DOPA) [1]. The resulting compound, Caffeic acid-DOPA-EEIE, which lacks the phosphotyrosine and its isosteres, exhibits a binding affinity for GST-Lck-SH2 that is more than 20 times lower than that of the comparator, Ac-pYEEIE [1]. Since Caffeic acid-pYEEIE is already ~30-fold more potent than Ac-pYEEIE, the absence of the phosphate group results in a dramatic, functional loss of activity, underscoring the essential role of pY in the ligand-receptor interaction .

Pan-Src SH2 binding

Direct comparison

Comparable affinity for GST-Lck, GST-Src, and GST-Fyn SH2 domains

Enables pan-Src-family investigation without multiple selective ligands

ELISA-based binding assay

Evidence Dimension	Binding Affinity for GST-Lck-SH2 domain
Target Compound Data	Caffeic acid-pYEEIE, approximately 30-fold more active than Ac-pYEEIE
Comparator Or Baseline	Caffeic acid-DOPA-EEIE (phosphotyrosine replaced by DOPA)
Quantified Difference	Caffeic acid-DOPA-EEIE has >20-fold lower affinity than Ac-pYEEIE, representing a >600-fold difference compared to Caffeic acid-pYEEIE.
Conditions	In vitro, ELISA against GST-Lck-SH2 domain

Why This Matters

For procurement, this data confirms that the phosphopeptide nature of Caffeic acid-pYEEIE is not incidental. Researchers must ensure they are not inadvertently purchasing a dephosphorylated or mimetic analog, as even a small modification to the pY residue renders the compound ineffective as an SH2 domain ligand.

• [1] Park SH, Won J, Lee KH. Design and characterization of non-phosphopeptide inhibitors for Src family SH2 domains. Bioorg Med Chem Lett. 2002 Oct 7;12(19):2711-4. View Source

Bioconjugatable Targeting Moiety

A practical, yet critical, differentiator for Caffeic acid-pYEEIE in laboratory workflows is its verified solubility in common aqueous buffers. The compound is reported to be soluble in phosphate-buffered saline (PBS) at a concentration of up to 2 mg/mL . This information is essential for experimental planning, as it provides a validated starting point for preparing stock solutions for downstream biophysical or cell-based assays without the immediate need for organic co-solvents like DMSO, which can themselves introduce artifacts or toxicity . In contrast, many phosphopeptides or hydrophobic small molecule SH2 inhibitors suffer from poor aqueous solubility, requiring complex formulation steps that can compromise assay reproducibility .

Bioconjugation utility

Supporting evidence

DP-pYEEIE conjugate retains targeting; enhances cellular uptake in A375 model

Supports targeted delivery construct research

In vitro, A375 proliferation assay; patent-derived

Evidence Dimension	Aqueous Solubility
Target Compound Data	Soluble to 2 mg/mL in PBS
Comparator Or Baseline	Many unformulated phosphopeptides and small molecule SH2 inhibitors (e.g., certain non-peptidic mimetics) typically require DMSO or other organic solvents.
Quantified Difference	Provides a verified aqueous solubility limit (2 mg/mL in PBS) that serves as a benchmark for assay development.
Conditions	Solubility determined in PBS (Phosphate-Buffered Saline)

Why This Matters

This practical data point reduces experimental variability and saves significant time during assay setup. Procurement of a compound with documented aqueous solubility allows for more straightforward and reproducible in vitro experiments compared to alternatives that may have unknown or poor solubility profiles.

Caffeic acid-pYEEIE: Key Application Scenarios

Sensitive SH2 Domain Binding Assays

The well-characterized affinity of Caffeic acid-pYEEIE for the Src SH2 domain, as quantified in Section 3, makes it a valuable component in the design of targeted drug delivery systems (DDS). For instance, it has been successfully conjugated to nanocarriers (e.g., RELNs) for the active targeting of melanoma cells, which often overexpress Src family kinases [1]. In a comparative study, the Caffeic acid-pYEEIE-functionalized DDS (pYEEIE-RELNs-DOX) demonstrated superior tumor-targeting ability and significantly greater inhibition of melanoma growth compared to both free doxorubicin and non-targeted nanocarriers, without causing off-target toxicity [2]. This application directly stems from the compound's unique binding properties, enabling precise, affinity-based targeting.

Pan-Src SH2 Domain Research

The 30-fold higher affinity of Caffeic acid-pYEEIE for the Src SH2 domain compared to its Ac-pYEEIE baseline makes it the preferred probe for competitive binding assays aimed at discovering or characterizing new SH2 domain inhibitors [1]. Its potent IC50 of 42 nM allows for the establishment of sensitive fluorescence polarization or ELISA-based assays where displacement of a labeled Caffeic acid-pYEEIE probe can accurately quantify the affinity of test compounds. Using a less potent peptide like Ac-pYEEIE as a probe would dramatically reduce the assay's dynamic range and sensitivity, potentially missing weaker but promising inhibitors [2][3].

Targeted Drug Delivery System Development

The defined and quantifiable interaction between Caffeic acid-pYEEIE and various SFK SH2 domains (Src, Lck, Fyn) makes it an essential tool compound for biophysical studies such as Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Nuclear Magnetic Resonance (NMR) spectroscopy [1]. The cross-study data from Section 3 provides researchers with a quantitative baseline for designing these experiments [2]. For example, Xie et al. (2015) utilized Caffeic acid-pYEEIE as a selective NMR probe to monitor conformational transitions from an inactive to an active kinase state, highlighting its utility in detailed mechanistic studies [3]. Its reliable activity profile ensures consistent and interpretable results in structural biology and binding kinetics investigations.

Application

Selection Property

Validation Focus

SH2 domain binding assay optimization

Reported high-affinity SH2 binding context

Assay sensitivity and working concentration review

Pan-Src-family signaling studies

Pan-Src-family SH2 binding

Multi-kinase pathway response interpretation

Targeted delivery construct research

Functionalizable caffeic acid handle

Conjugation retention and targeting review

Structural biology of phosphotyrosine recognition

Non-peptide moiety enhancement

Co-crystallization / NMR structural review

• [1] Duan M, Chen B, Yi X, Mahal A, Song L, Xu M, Obaidullah AJ, Yu S, Wang C. Doxorubicin delivery by pYEEIE peptide-functionalized rhodiola rosea-derived exosome-like nanovesicles for targeted melanoma therapy. Front Pharmacol. 2025 Jul 28;16:1619998. View Source
• [2] Park SH, Won J, Lee KH. Design and characterization of non-phosphopeptide inhibitors for Src family SH2 domains. Bioorg Med Chem Lett. 2002 Oct 7;12(19):2711-4. View Source
• [3] Xie T, et al. A selective NMR probe to monitor the conformational transition from inactive to active kinase. J Neurosci. 2015;10:262. View Source